Cas no 2229383-19-9 (3-amino-1-(2-methoxyquinolin-3-yl)propan-1-one)

• Product Name: 3-amino-1-(2-methoxyquinolin-3-yl)propan-1-one
• CAS No: 2229383-19-9
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• CID: 6452920
• PubChem ID: 165710678
• Update Time: 2025-10-24

3-amino-1-(2-methoxyquinolin-3-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(2-methoxyquinolin-3-yl)propan-1-one
• EN300-1737697
• 2229383-19-9

• Inchi： 1S/C13H14N2O2/c1-17-13-10(12(16)6-7-14)8-9-4-2-3-5-11(9)15-13/h2-5,8H,6-7,14H2,1H3
• InChI Key： BQAYCWRPFYEOME-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(CCN)=O)C=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 230.105527694g/mol
• Monoisotopic Mass: 230.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 65.2Ų

Additional information on 3-amino-1-(2-methoxyquinolin-3-yl)propan-1-one

3-Amino-1-(2-Methoxyquinolin-3-yl)Propan-1-one: A Comprehensive Overview

3-Amino-1-(2-methoxyquinolin-3-yl)propan-1-one, also known by its CAS number 2229383-19-9, is a fascinating compound with a unique structure and a wide range of potential applications. This compound has garnered significant attention in the scientific community due to its intriguing chemical properties and promising biological activities. Recent studies have highlighted its potential in various fields, including drug discovery, material science, and organic synthesis.

The molecular structure of 3-amino-1-(2-methoxyquinolin-3-yl)propan-1-one consists of a quinoline ring substituted with a methoxy group at position 2 and an amino group at position 3. The propanone moiety attached to the quinoline ring introduces additional functional groups that enhance its reactivity and versatility. This combination of structural features makes it an attractive candidate for exploring novel chemical reactions and biological interactions.

Recent research has focused on the synthesis and characterization of this compound. Scientists have developed efficient methods to synthesize 3-amino-1-(2-methoxyquinolin-3-yl)propan-1-one, leveraging modern organic chemistry techniques. These methods include multi-component reactions, catalytic processes, and microwave-assisted synthesis, which have significantly improved the yield and purity of the compound. The ability to synthesize this compound in large quantities has opened up new avenues for its application in various industries.

In terms of biological activity, 3-amino-1-(2-methoxyquinolin-3-yl)propan-1-one has shown promising results in preliminary studies. Researchers have investigated its potential as an anti-inflammatory agent, antioxidant, and anticancer drug. The presence of the amino group and methoxy substituent on the quinoline ring contributes to its ability to interact with biological systems, making it a valuable molecule for pharmacological research.

The chemical stability of 3-amino-1-(2-methoxyquinolin-3-yl)propan-1-one has also been a topic of interest. Studies have demonstrated that this compound exhibits good thermal stability and resistance to degradation under various conditions. This property is particularly advantageous for its use in industrial applications, where stability is a critical factor.

In conclusion, 3-amino-1-(2-methoxyquinolin-3-yl)propan